Cas no 28824-74-0 (Pyrimidine, 4,6-diethoxy-)

Pyrimidine, 4,6-diethoxy- structure
Pyrimidine, 4,6-diethoxy- structure
Product Name:Pyrimidine, 4,6-diethoxy-
CAS No:28824-74-0
MF:C8H12N2O2
MW:168.193081855774
CID:1437732
PubChem ID:13492145
Update Time:2025-04-20

Pyrimidine, 4,6-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4,6-diethoxy-
    • 28824-74-0
    • 4,6-diethoxypyrimidine
    • AMY32476
    • Inchi: 1S/C8H12N2O2/c1-3-11-7-5-8(12-4-2)10-6-9-7/h5-6H,3-4H2,1-2H3
    • InChI Key: WFUDIWSUZYDRST-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(N=CN=1)OCC

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • PSA: 44.24
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